Cas no 2168646-76-0 (7-formylquinoxaline-5-carboxylic acid)

• Product Name: 7-formylquinoxaline-5-carboxylic acid
• CAS No: 2168646-76-0
• MF: C₁₀H₆N₂O₃
• MW: 202.16624212265
• CID: 6264169
• PubChem ID: 165822611
• Update Time: 2025-05-22

7-formylquinoxaline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-formylquinoxaline-5-carboxylic acid
• 2168646-76-0
• EN300-1578596

• Inchi： 1S/C10H6N2O3/c13-5-6-3-7(10(14)15)9-8(4-6)11-1-2-12-9/h1-5H,(H,14,15)
• InChI Key： VLAUGIZVIBCVKT-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C=O)=CC2C1=NC=CN=2)=O

Computed Properties

• Exact Mass: 202.03784206g/mol
• Monoisotopic Mass: 202.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 7-formylquinoxaline-5-carboxylic acid

7-Formylquinoxaline-5-Carboxylic Acid: A Comprehensive Overview

7-Formylquinoxaline-5-carboxylic acid (CAS No. 2168646-76-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a quinoxaline core with a formyl group at position 7 and a carboxylic acid group at position 5, making it a unique member of this chemical family.

The quinoxaline framework is a bicyclic aromatic heterocycle with two nitrogen atoms in the ring system. This structure contributes to the compound's stability and reactivity, making it a valuable building block in organic synthesis. The presence of the formyl group (CHO) and the carboxylic acid group (COOH) introduces additional functional groups that enhance the compound's chemical reactivity and biological potential. These groups can participate in various chemical reactions, such as condensation, cyclization, and coordination, opening up avenues for further functionalization.

Recent studies have highlighted the potential of 7-formylquinoxaline-5-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 7-formylquinoxaline-5-carboxylic acid has shown promise in materials science. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. A 2023 article in *Chemical Communications* reported the synthesis of a novel MOF based on this compound, which exhibited exceptional adsorption capacity for CO₂ under high-pressure conditions.

The synthesis of 7-formylquinoxaline-5-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of o-phenylenediamine with an appropriate aldehyde or ketone derivative, followed by oxidation or functionalization steps to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, the green chemistry aspects of this compound are gaining attention. Researchers are exploring sustainable methods for its synthesis and application. For example, a 2023 study published in *Green Chemistry* reported the use of microwave-assisted synthesis to produce 7-formylquinoxaline-5-carboxylic acid with reduced energy consumption and waste generation.

In conclusion, 7-formylquinoxaline-5-carboxylic acid (CAS No. 2168646-76-0) is a versatile compound with wide-ranging applications in drug discovery, materials science, and organic synthesis. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.